Cas no 65185-06-0 (1H-Pyrrole-3-carboxylicacid, 4,5-dimethyl-, methyl ester)

65185-06-0 structure
Product name:1H-Pyrrole-3-carboxylicacid, 4,5-dimethyl-, methyl ester
1H-Pyrrole-3-carboxylicacid, 4,5-dimethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-3-carboxylicacid, 4,5-dimethyl-, methyl ester
- Methyl2,3-dimethyl-1H-pyrrole-4-carboxylate
- 1H-Pyrrole-3-carboxylicacid,4,5-dimethyl-,methylester(9CI)
- 65185-06-0
- SCHEMBL9400147
- Methyl 4,5-dimethyl-1H-pyrrole-3-carboxylate
- 2,3-dimethyl-1H-pyrrole-4-carboxylic acid methyl ester
- JXASDTULWFSTGQ-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C8H11NO2/c1-5-6(2)9-4-7(5)8(10)11-3/h4,9H,1-3H3
- InChI Key: JXASDTULWFSTGQ-UHFFFAOYSA-N
- SMILES: CC1=C(NC=C1C(=O)OC)C
Computed Properties
- Exact Mass: 153.078978594g/mol
- Monoisotopic Mass: 153.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 42.1Ų
1H-Pyrrole-3-carboxylicacid, 4,5-dimethyl-, methyl ester Related Literature
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
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Xinyu Zhao,Mei Chee Tan J. Mater. Chem. C, 2015,3, 10207-10214
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Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
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Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
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Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin Weber Org. Biomol. Chem., 2011,9, 4347-4352
65185-06-0 (1H-Pyrrole-3-carboxylicacid, 4,5-dimethyl-, methyl ester) Related Products
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